Cas no 2228757-33-1 (4-(6-bromopyridin-3-yl)butanal)

• Product Name: 4-(6-bromopyridin-3-yl)butanal
• CAS No: 2228757-33-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6399445
• PubChem ID: 165781061
• Update Time: 2025-11-03

4-(6-bromopyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromopyridin-3-yl)butanal
• EN300-1906565
• 2228757-33-1

• Inchi： 1S/C9H10BrNO/c10-9-5-4-8(7-11-9)3-1-2-6-12/h4-7H,1-3H2
• InChI Key： HSPVMGSLJNRBBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CCCC=O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 4-(6-bromopyridin-3-yl)butanal

4-(6-Bromopyridin-3-yl)Butanal: A Comprehensive Overview

The compound 4-(6-bromopyridin-3-yl)butanal, identified by the CAS number CAS No. 2228757-33-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a bromine atom at the 6-position and an aldehyde group attached via a butyl chain at the 3-position. This combination of functional groups imparts distinctive chemical reactivity and biological activity.

Recent studies have highlighted the importance of 4-(6-bromopyridin-3-yl)butanal in medicinal chemistry, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor for synthesizing bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. The bromine substituent on the pyridine ring plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for further functionalization.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 2228757-33-1. One common approach involves the alkylation of 6-bromopyridine with an appropriate aldehyde precursor, followed by purification steps to ensure high purity. The choice of solvent and reaction conditions significantly influences the yield and quality of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

The physical properties of 4-(6-bromopyridin-3-yl)butanal are well-documented, with a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The application of CAS No. 2228757-33-1 extends beyond pharmaceuticals. It has been utilized in agrochemical research as a potential lead compound for developing pesticides and herbicides. Its ability to interact with specific enzymes involved in plant metabolism makes it a promising candidate for further investigation in this field.

In conclusion, 4-(6-bromopyridin-3-yl)butanal, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its potential applications across multiple industries underscore its importance as a valuable building block in organic synthesis.